Cas no 2680553-48-2 (3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid)

• Product Name: 3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid
• CAS No: 2680553-48-2
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 5630066
• PubChem ID: 165931504
• Update Time: 2025-10-29

3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid
• 2680553-48-2
• EN300-28287847
• 3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid

• Inchi： 1S/C13H14F3NO3/c1-2-9(8-6-4-3-5-7-8)10(11(18)19)17-12(20)13(14,15)16/h3-7,9-10H,2H2,1H3,(H,17,20)(H,18,19)
• InChI Key： DJYORQOTHUVSQR-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)C(C1C=CC=CC=1)CC)=O)(F)F

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid

Introduction to 3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid (CAS No. 2680553-48-2)

3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680553-48-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by the presence of both aromatic and fluorinated functional groups, which contribute to its unique chemical properties and potential biological activities. The structure of this molecule incorporates a pentanoic acid backbone, modified by the introduction of a phenyl group at the third carbon position and an amide moiety derived from 2,2,2-trifluoroacetic acid at the second carbon position. Such structural features make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The synthesis of 3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of a suitable precursor, such as 3-phenylpentanoyl chloride, which is then subjected to nucleophilic substitution with ammonia or an amine derivative to introduce the amide group. The introduction of the trifluoromethyl group via fluorination reactions further enhances the compound's stability and reactivity, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid with greater accuracy. Studies suggest that the presence of the trifluoromethyl group may enhance binding affinity to biological targets by increasing lipophilicity and reducing metabolic degradation. This has opened up new avenues for its potential use in developing novel therapeutic agents targeting various diseases.

In particular, research has explored the pharmacological profile of derivatives similar to 3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid in the context of anti-inflammatory and anti-cancer therapies. The amide functionality is known to interact with proteases and enzymes involved in inflammatory pathways, while the phenyl ring can modulate receptor binding. Preliminary in vitro studies have shown promising results in inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses.

The fluorinated moiety in 3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid also plays a critical role in its pharmacokinetic properties. Fluorine atoms are known to influence metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 monooxygenases. This can lead to improved bioavailability and prolonged half-life of drugs containing fluorine substituents. Such characteristics are highly desirable in drug development, as they can enhance therapeutic efficacy while minimizing dosing frequency.

Moreover, the structural versatility of 3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid allows for further modifications to tailor its biological activity. By introducing additional functional groups or varying substituents on the phenyl ring or amide moiety, researchers can fine-tune interactions with biological targets. This flexibility makes it an excellent scaffold for structure-based drug design (SBDD) approaches.

Recent publications have highlighted the use of 3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid as a key intermediate in synthesizing more complex molecules with potential therapeutic applications. For instance, researchers have utilized this compound to develop novel protease inhibitors that target specific pathological pathways involved in neurodegenerative diseases. The ability to modify its structure has allowed for the creation of analogs with enhanced selectivity and reduced side effects.

The role of computational tools in optimizing derivatives of 3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how small changes in its structure can significantly impact its binding affinity and pharmacokinetic properties. These simulations help guide experimental efforts by predicting which modifications are most likely to yield compounds with improved therapeutic profiles.

In conclusion,3-Phenyl-2-(2,2,2-trifluoroacetamido)pentanoic acid represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—combining an aromatic ring with a fluorinated amide group—make it a valuable building block for developing novel drugs targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,3-Phenyl-...